Cas no 2229020-09-9 (2-(oxiran-2-yl)methyl-1H-indole)

• Product Name: 2-(oxiran-2-yl)methyl-1H-indole
• CAS No: 2229020-09-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6396433
• PubChem ID: 54222892
• Update Time: 2025-06-08

2-(oxiran-2-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(oxiran-2-yl)methyl-1H-indole
• oxiranylmethylindole
• 2-[(oxiran-2-yl)methyl]-1H-indole
• SCHEMBL476312
• 2229020-09-9
• EN300-1768367

• Inchi： 1S/C11H11NO/c1-2-4-11-8(3-1)5-9(12-11)6-10-7-13-10/h1-5,10,12H,6-7H2
• InChI Key： QDVMLVVBSRDWNK-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.3Ų

Additional information on 2-(oxiran-2-yl)methyl-1H-indole

Professional Introduction to 2-(oxiran-2-ylmethyl)-1H-indole (CAS No: 2229020-09-9)

2-(oxiran-2-ylmethyl)-1H-indole, identified by the CAS number 2229020-09-9, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule features a unique structural framework that combines an indole core with an oxiran-2-ylmethyl substituent, making it a valuable scaffold for the development of novel bioactive molecules. The indole moiety, renowned for its presence in numerous pharmacologically active compounds, contributes to the compound's potential as a precursor in drug discovery and medicinal chemistry.

The structural characteristics of 2-(oxiran-2-ylmethyl)-1H-indole make it particularly interesting for synthetic chemistry and molecular design. The presence of the oxiran-2-yl group introduces a reactive site that can be exploited for further functionalization, enabling the creation of more complex derivatives with tailored biological properties. This reactivity has been leveraged in various synthetic pathways, allowing researchers to modify the molecule in ways that enhance its pharmacological relevance.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Studies have demonstrated that indole-based compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the oxiran-2-ylmethyl group into the indole scaffold has opened new avenues for exploring these properties further. Researchers have utilized this compound as a building block to synthesize novel molecules that target specific biological pathways, leading to promising results in preclinical studies.

One of the most compelling aspects of 2-(oxiran-2-ylmethyl)-1H-indole is its versatility in medicinal chemistry applications. The compound's ability to undergo various chemical transformations allows for the exploration of multiple drug design strategies. For instance, nucleophilic substitution reactions at the oxiran-2-yl moiety can be employed to introduce different functional groups, thereby modulating the compound's biological activity. This flexibility has made it a valuable tool for medicinal chemists seeking to develop innovative therapeutic agents.

The synthesis of 2-(oxiran-2-ylmethyl)-1H-indole involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of an indole derivative followed by the introduction of the oxiran-2-ylmethyl group through nucleophilic addition or other coupling reactions. These synthetic methodologies have been optimized over time, resulting in efficient and scalable production methods. The ability to produce this compound in good yield and purity underscores its importance in industrial and academic research settings.

In the context of drug discovery, 2-(oxiran-2-ylmethyl)-1H-indole has been investigated for its potential as an intermediate in the synthesis of biologically active compounds. Its structural features make it a suitable candidate for further derivatization, allowing researchers to explore new chemical spaces and identify novel pharmacophores. Several studies have demonstrated its utility in generating compounds with enhanced binding affinity and selectivity towards target enzymes and receptors. These findings highlight its significance as a starting material for developing next-generation therapeutics.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in leveraging 2-(oxiran-2-ylmethyl)-1H-indole for developing new drugs due to its structural complexity and potential biological activity. Its role as a key intermediate has been recognized in various drug development pipelines, where it contributes to the creation of molecules with improved pharmacokinetic profiles and reduced toxicity. This underscores its value not only as a research tool but also as a commercial asset in the pharmaceutical industry.

The future prospects of 2-(oxiran-2-ylmethyl)-1H-indole are promising, given its multifaceted applications in chemical biology and drug discovery. Ongoing research aims to expand its utility by exploring new synthetic routes and functionalization strategies. Additionally, computational methods are being employed to predict and optimize the properties of derivatives derived from this compound, further enhancing its potential as a drug development candidate. These advancements are expected to contribute significantly to the field of medicinal chemistry and therapeutic innovation.

In conclusion, 2-(oxiran-2-ylmethyl)-1H-indole (CAS No: 2229020-09-9) is a versatile and highly relevant compound in modern chemical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new possibilities for this compound, its role in drug discovery and medicinal chemistry is likely to grow even further, solidifying its position as a cornerstone of innovative chemical biology investigations.